Oxidation State at Sulfur: Sulfone (SO₂) vs. Sulfide (S) Drives 22% Higher Molecular Weight, 3× More H-Bond Acceptors, and Divergent Safety Classification
The target sulfone compound (CAS 1472669-19-4) differs from its direct sulfide analog 2-{1-[(methylsulfanyl)methyl]cyclopropyl}ethan-1-amine (CAS 1493200-84-2) by the oxidation state at the sulfur atom: –SO₂– vs. –S– . This single chemical modification produces a molecular weight increase of 32 Da (177.27 vs. 145.27), adds two additional hydrogen-bond acceptor atoms (3 vs. 1), and dramatically alters the hazard profile—the sulfide analog carries a notified CLP classification of Acute Toxicity Category 4 (H302), Skin Corrosion Category 1B (H314), and STOT SE 3 (H335, respiratory irritation), whereas no such notified hazards are currently recorded for the sulfone compound [1]. The sulfone also exhibits lower predicted lipophilicity (LogP 0.16 vs. an estimated higher value for the sulfide), consistent with the well-established negative correlation between TPSA and LogP . These differences are non-trivial: the increased polarity and H-bonding capacity of the sulfone will affect solubility, formulation behavior, and target binding differently than the more lipophilic sulfide.
| Evidence Dimension | Molecular weight; H-bond acceptors; notified hazard classification |
|---|---|
| Target Compound Data | MW 177.27 g/mol; HBA = 3; No notified CLP hazard classification for free base |
| Comparator Or Baseline | Sulfide analog (CAS 1493200-84-2): MW 145.27 g/mol; HBA = 1; Flam. Liq. 4 (H227), Acute Tox. 4 (H302), Skin Corr. 1B (H314), STOT SE 3 (H335) |
| Quantified Difference | ΔMW = +32.00 g/mol (+22%); ΔHBA = +2; safety: sulfone lacks notified Acute Tox/Skin Corr classifications present for sulfide |
| Conditions | Free base forms; MW and formula from Chemsrc; CLP notification from ECHA C&L Inventory |
Why This Matters
Procurement teams must select the sulfone oxidation state when lower acute toxicity, reduced skin corrosivity, or higher polarity for aqueous formulation is required; the sulfide analog introduces distinct hazard and handling liabilities.
- [1] ECHA C&L Inventory. 2-{1-[(methylsulfanyl)methyl]cyclopropyl}ethan-1-amine. EC/List No. 994-024-7. Notified classification: H227, H302, H314, H335. View Source
